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Compound of Interest

Compound Name: 2-Chloropyrimidine

Cat. No.: B141910

Essential Safety and Handling Guide for 2-
Chloropyrimidine

This guide provides crucial safety protocols, operational procedures, and disposal information
for the handling of 2-Chloropyrimidine in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe and compliant use of this
chemical.

Hazard Identification and Classification

2-Chloropyrimidine is classified as a hazardous substance. Key hazards are summarized

below.
Hazard Classification Category GHS Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o
irritation[1][2]

Signal Word: Warning[1][2]
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Physical and Chemical Properties

The following table outlines the key quantitative properties of 2-Chloropyrimidine.

Property Value

Appearance Yellow-orange powder solid[2]
Melting Point 63 - 66 °C (145 - 151 °F)[1]

Boiling Point 75-76 °C (167 - 169 °F) at 13 hPa[1]
Flash Point 98 °C (208.4 °F)[3][4]

Density 1.303 g/cm3[3]

Vapor Pressure

0.487 mmHg at 25°C[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.

Protection Type

Specification

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles or chemical safety
glasses with side-shields.[3]

Conforms to OSHA 29 CFR
1910.133 or European
Standard EN166 to protect
against dust particles and

splashes.[2]

Skin Protection

Wear chemical-impermeable
gloves (e.g., nitrile) and a

flame-resistant lab coat.[3][5]

Protects against skin irritation
and accidental contact.[2]
Contaminated clothing must be
removed and washed before

reuse.[3]

Respiratory Protection

A NIOSH-approved respirator
is required when dust is
generated or if engineering

controls are insufficient.[1][4]

Prevents inhalation of harmful
dust particles.[1] Follow OSHA
respirator regulations (29 CFR
1910.134).[4]
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Operational and Disposal Plans: A Step-by-Step
Guide

This section provides procedural guidance for the safe handling, storage, and disposal of 2-
Chloropyrimidine.

Step 1: Preparation and Engineering Controls

¢ Ventilation: Always handle 2-Chloropyrimidine in a well-ventilated area or a certified
chemical fume hood.[3]

 Emergency Equipment: Ensure that a safety shower and an eyewash station are located
near the workstation and are unobstructed.[2]

o Material Preparation: Assemble all necessary equipment and reagents before handling the
chemical to minimize movement and potential for spills.

Step 2: Safe Handling Protocol

» Donning PPE: Put on all required PPE as specified in the table above before entering the
handling area.

» Avoiding Dust: As 2-Chloropyrimidine is a powder, handle it carefully to avoid creating dust.

[2]

e Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands thoroughly with
soap and water after handling is complete.[1][3]

e Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[2]

Step 3: Storage

o Container: Keep the container tightly closed.[3]

o Conditions: Store in a dry, cool, and well-ventilated place away from heat, sparks, and open
flames.[2][3]

Step 4: Spill and Emergency Procedures
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Incident Immediate Action

1. Evacuate non-essential personnel and ensure
adequate ventilation.[2] 2. Wearing full PPE,
Spil sweep up the material and place it into a
suitable, labeled container for disposal.[2] 3.
Avoid generating dust.[3] 4. Do not allow the

chemical to enter drains.[1]

1. Immediately flush eyes with plenty of water

for at least 15 minutes, removing contact lenses
Eye Contact ) ) ) )

if present.[1][4] 2. Seek immediate medical

attention from an ophthalmologist.[1]

1. Immediately remove all contaminated
) clothing.[1] 2. Wash the affected skin area with
Skin Contact o
plenty of soap and water.[2] 3. If skin irritation

persists, get medical advice.[2]

1. Move the affected person to fresh air

immediately.[4] 2. If breathing is difficult, provide

Inhalation
oxygen.[4] 3. Seek medical attention if a cough
or other symptoms appear.[4]
1. Rinse the mouth thoroughly with water.[1] 2. If
the person is conscious, give two to four cupfuls
Ingestion of water or milk.[4] 3. Do NOT induce vomiting.

[4] 4. Call a poison center or doctor for medical

advice.[1]

Step 5: Disposal Plan

» Waste Classification: All chemical waste must be classified to determine if it is hazardous.[4]
Follow US EPA guidelines (40 CFR Parts 261.3) and consult local and state regulations for
accurate classification.[4]

» Disposal: Dispose of the contents and container at an approved waste disposal facility.[1][3]
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« Environmental Protection: Do not empty waste into drains or release it into the environment.

[2](3]

Workflow for Handling 2-Chloropyrimidine

Standard Operating Procedure

Step 1: Preparation &
Engineering Controls

Step 2: Donning
Required PPE

Step 3: Chemical Handling
(Weighing & Use)

Step 4: Post-Handling
(Storage & Decontamination)

Contingency Plan

Emergency Procedures

Step 5: Waste Disposal (Spill / Exposure)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Chloropyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloropyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
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2-chloropyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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